Cas no 2171586-03-9 (3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171586-03-9
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6264242
• PubChem ID: 165875153
• Update Time: 2025-06-08

3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1489732
• 2171586-03-9
• 3-[(1,1-dimethoxypropan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H28N2O7/c1-14(23(31-2)32-3)25-22(29)20(12-21(27)28)26-24(30)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,23H,12-13H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： FUCJZMCIUQKDQP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)C(OC)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171586-03-9)

The compound 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171586-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of both the fluorenylmethoxycarbonyl (Fmoc) and dimethoxypropan-2-yl groups makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other advanced bioconjugation techniques.

Recent studies have focused on optimizing the synthesis and application of this compound in drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel protease inhibitors, where the Fmoc-protected amino acid derivative was used to enhance the stability and bioavailability of the inhibitors. The study demonstrated that the compound's unique properties facilitate the efficient incorporation of modified amino acids into peptide chains, thereby improving the pharmacokinetic profiles of the resulting therapeutics.

Another key area of research involves the use of 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the design of targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its application in creating pH-sensitive prodrugs. The researchers utilized the compound's reactive carboxyl and amino groups to conjugate therapeutic agents, enabling controlled release in acidic environments such as tumor microenvironments. This approach has shown promising results in preclinical models, with enhanced drug efficacy and reduced off-target effects.

In addition to its therapeutic applications, the compound has also been investigated for its potential in diagnostic imaging. A recent study in ACS Chemical Biology reported its use as a linker for fluorescent probes, where the Fmoc group was leveraged to attach imaging moieties to biomolecules. This innovation has opened new avenues for real-time monitoring of biological processes, particularly in cancer and inflammatory diseases.

Despite these advancements, challenges remain in the large-scale production and purification of 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent efforts have explored enzymatic catalysis and flow chemistry as potential solutions to these limitations.

In conclusion, 3-(1,1-dimethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171586-03-9) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide therapeutics to targeted drug delivery and diagnostic imaging, with ongoing studies aimed at overcoming current synthetic challenges. As research progresses, this compound is expected to play an increasingly prominent role in the development of next-generation therapeutics and diagnostics.